Vanadium;pentachloride

• CAS No.: 11105-12-7
• Molecular Formula: Cl5V-5
• Molecular Weight: 228.2 g/mol
• IUPAC Name: vanadium;pentachloride
• InChI: InChI=1S/5ClH.V/h5*1H;/p-5
• InChI Key: IZRYLKFLMYFZKR-UHFFFAOYSA-I
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[V]

Description

Vanadium pentachloride is an inorganic compound with the chemical formula VCl₅. It is a black, diamagnetic solid that adopts a bioctahedral structure similar to that of niobium pentachloride . Vanadium pentachloride is known for its high reactivity and is used in various chemical processes and research applications.

Preparation Methods

Vanadium pentachloride can be synthesized through several methods:

Vanadium pentachloride is prepared by reacting vanadium pentafluoride with excess boron trichloride:

From Vanadium Pentafluoride: $$2 \text{VF}_5 + 10 \text{BCl}_3 \rightarrow [\text{VCl}_5]_2 + 10 \text{BF}_2\text{Cl}$$2VF5​+10BCl3​→[VCl5​]2​+10BF2​Cl

Industrial Production: Industrially, vanadium pentachloride is produced by chlorinating vanadium metal or vanadium oxides at high temperatures. The reaction typically involves passing chlorine gas over vanadium metal or vanadium dioxide at elevated temperatures.

Chemical Reactions Analysis

Vanadium pentachloride undergoes various types of chemical reactions:

Vanadium pentachloride is unstable at room temperature and decomposes to vanadium tetrachloride and chlorine gas:

Oxidation and Reduction: $$[\text{VCl}_5]_2 \rightarrow 2 \text{VCl}_4 + \text{Cl}_2$$[VCl5​]2​→2VCl4​+Cl2​

It reacts with phosphorus pentachloride to form tetrachlorophosphonium salts:

Substitution Reactions: $$\text{VCl}_5 + \text{PCl}_5 \rightarrow [\text{PCl}_4^+][\text{VOCl}_4^-]$$VCl5​+PCl5​→[PCl4+​][VOCl4−​]

Complex Formation: Vanadium pentachloride forms complexes with various ligands, including phosphines and nitrogen bases.

Scientific Research Applications

Vanadium pentachloride has several scientific research applications:

Catalysis: It is used as a catalyst in organic synthesis and polymerization reactions.

Material Science: Vanadium pentachloride is used in the preparation of vanadium-based materials and precursors for advanced materials.

Biological Research: Vanadium compounds, including vanadium pentachloride, are studied for their potential therapeutic applications in treating diseases such as diabetes and cancer

Mechanism of Action

The mechanism of action of vanadium pentachloride involves its ability to interact with various molecular targets and pathways:

Reactive Oxygen Species: Vanadium compounds can induce the production of reactive oxygen species, leading to oxidative stress and apoptosis in cells.

Enzyme Inhibition: Vanadium pentachloride can inhibit protein tyrosine phosphatases, affecting cell signaling pathways and metabolic processes.

Comparison with Similar Compounds

Vanadium pentachloride can be compared with other similar compounds, such as niobium pentachloride and tantalum pentachloride:

Niobium Pentachloride (NbCl₅): Similar in structure to vanadium pentachloride, niobium pentachloride is more stable and less reactive.

Tantalum Pentachloride (TaCl₅): Tantalum pentachloride is also more stable and less oxidizing compared to vanadium pentachloride.